Cas no 2034621-85-5 (3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide
• CAS No: 2034621-85-5
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 5360183
• Update Time: 2025-05-19

3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(pyrazolo[1,5-a]pyrimidin-6-yl)benzenesulfonamide
• 3,4-dimethyl-N-pyrazolo[1,5-a]pyrimidin-6-ylbenzenesulfonamide
• 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

• Inchi： 1S/C14H14N4O2S/c1-10-3-4-13(7-11(10)2)21(19,20)17-12-8-15-14-5-6-16-18(14)9-12/h3-9,17H,1-2H3
• InChI Key： UFOMINHKKCUZKU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NC1C=NC2=CC=NN2C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide

3,4-Dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide (CAS 2034621-85-5): A Comprehensive Overview

3,4-Dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide (CAS 2034621-85-5) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrimidine core and 3,4-dimethylbenzene sulfonamide moiety, exhibits promising potential in drug discovery and development. Researchers are particularly interested in its structural features, which make it a valuable candidate for targeting specific biological pathways.

The molecular structure of 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide combines a sulfonamide group with a heterocyclic pyrazolo[1,5-a]pyrimidine scaffold. This combination is often associated with enhanced binding affinity and selectivity in medicinal chemistry applications. The presence of the 3,4-dimethyl substitution on the benzene ring further modulates the compound's physicochemical properties, influencing its solubility, stability, and bioavailability.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in therapeutic applications. 3,4-Dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide is no exception, with studies highlighting its potential as a kinase inhibitor or modulator of enzymatic activity. These properties align with current trends in precision medicine, where targeted therapies are increasingly prioritized over broad-spectrum treatments.

From a synthetic chemistry perspective, the preparation of CAS 2034621-85-5 involves multi-step organic transformations, often starting from commercially available pyrazolo[1,5-a]pyrimidine precursors. Researchers have optimized routes to improve yield and purity, making this compound more accessible for preclinical studies. Its stability under standard laboratory conditions also contributes to its appeal as a research chemical.

The pharmacological profile of 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide is currently under investigation, with preliminary data suggesting interesting interactions with various biological targets. This aligns with growing interest in small molecule drug discovery, particularly for conditions where traditional therapies have shown limitations. The compound's molecular weight and lipophilicity fall within ranges typically associated with good drug-like properties.

Analytical characterization of CAS 2034621-85-5 typically employs techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's identity and purity, which are critical for reliable research outcomes. The availability of high-purity material has facilitated structure-activity relationship studies aimed at optimizing its biological effects.

In the context of current pharmaceutical trends, 3,4-Dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide represents an interesting case study in fragment-based drug design. Its core structure serves as a valuable building block for creating more complex molecules with tailored properties. This approach resonates with modern drug discovery strategies that emphasize modular synthesis and rapid optimization.

The commercial availability of 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide through specialty chemical suppliers has expanded its use in academic and industrial research settings. Pricing and availability fluctuate based on demand and synthesis complexity, but it remains an important tool for medicinal chemists exploring new therapeutic avenues.

Safety considerations for handling CAS 2034621-85-5 follow standard laboratory protocols for organic compounds. While not classified as hazardous under typical circumstances, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult safety data sheets for specific handling instructions.

Looking ahead, the scientific community anticipates continued interest in pyrazolo[1,5-a]pyrimidine derivatives like 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide. Their structural diversity and biological relevance position them as valuable scaffolds for addressing unmet medical needs. Ongoing research will likely uncover additional applications for this compound class in both therapeutic and diagnostic contexts.

For researchers seeking alternatives or related compounds, the sulfonamide family offers numerous options with varying biological activities. However, the specific combination of features in 3,4-dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide makes it particularly noteworthy for certain applications. Comparative studies with similar structures may help elucidate its unique advantages.

The patent landscape surrounding pyrazolo[1,5-a]pyrimidine-based compounds continues to evolve, with new filings appearing regularly. While CAS 2034621-85-5 itself may not be patented, derivatives or specific applications of this scaffold could be subject to intellectual property protections. Researchers should conduct proper due diligence before developing commercial applications.

In conclusion, 3,4-Dimethyl-N-{pyrazolo[1,5-a]pyrimidin-6-yl}benzene-1-sulfonamide represents a fascinating example of modern medicinal chemistry. Its balanced properties and research potential ensure it will remain relevant as scientists explore new frontiers in drug development and biochemical research. The compound serves as both a valuable research tool and a stepping stone to potentially groundbreaking therapeutic advances.